Cas no 2490432-73-8 (Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate)

Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate is a versatile heterocyclic compound featuring both an azetidine and oxazole scaffold, protected by a tert-butoxycarbonyl (Boc) group. The hydroxymethyl substituent on the oxazole ring enhances its reactivity, making it a valuable intermediate in medicinal chemistry and drug discovery. The Boc group provides stability and facilitates selective deprotection for further functionalization. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and kinase modulators, due to its rigid azetidine core and potential for diverse derivatization. Its well-defined structure and synthetic flexibility make it a preferred choice for researchers developing novel pharmacophores.
Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate structure
2490432-73-8 structure
Product Name:Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate
CAS No:2490432-73-8
MF:C12H18N2O4
MW:254.282323360443
CID:5767182
PubChem ID:155821855
Update Time:2025-05-28

Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-7544655
    • 2490432-73-8
    • Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate
    • Inchi: 1S/C12H18N2O4/c1-12(2,3)18-11(16)14-5-8(6-14)10-13-4-9(7-15)17-10/h4,8,15H,5-7H2,1-3H3
    • InChI Key: ZWCGBGKMZDUHIG-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C2=NC=C(CO)O2)C1)=O

Computed Properties

  • Exact Mass: 254.12665706g/mol
  • Monoisotopic Mass: 254.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75.8Ų

Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate (CAS No. 2490432-73-8)

The compound Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate (CAS No. 2490432-73-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine ring and oxazole moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate has surged due to their versatility in medicinal chemistry. The hydroxymethyl group on the oxazole ring provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological activity. This compound is often explored in the context of small molecule drug development, a hot topic in the pharmaceutical industry as companies seek to address unmet medical needs.

The synthesis of Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate typically involves multi-step organic reactions, including Boc protection (tert-butoxycarbonyl) of the azetidine nitrogen and subsequent coupling with an oxazole derivative. Its CAS No. 2490432-73-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the growing interest in green chemistry, scientists are also investigating eco-friendly synthetic routes for this compound to minimize environmental impact.

One of the most frequently searched questions related to this compound is: "What are the applications of Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate in drug discovery?" The answer lies in its role as a scaffold for designing molecules that interact with biological targets. For instance, the azetidine ring is known to improve metabolic stability, while the oxazole ring can enhance binding affinity to proteins. These properties are critical in the development of next-generation therapeutics for diseases such as cancer and infectious diseases.

Another trending topic is the use of AI-driven drug design to optimize compounds like Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate. Machine learning algorithms can predict the bioactivity of its derivatives, accelerating the drug discovery process. This aligns with the broader industry shift toward computational chemistry, which reduces reliance on trial-and-error methods.

From a commercial perspective, Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate is available through specialty chemical suppliers, often in high purity grades suitable for research. Its CAS No. 2490432-73-8 ensures accurate procurement and avoids confusion with structurally similar compounds. As the pharmaceutical industry continues to prioritize fragment-based drug design, the demand for such building blocks is expected to rise.

In summary, Tert-butyl 3-[5-(hydroxymethyl)-1,3-oxazol-2-yl]azetidine-1-carboxylate (CAS No. 2490432-73-8) represents a promising tool for modern drug discovery. Its structural complexity and functional groups make it a versatile intermediate, while advancements in synthetic methodology and computational chemistry further enhance its utility. Researchers and industry professionals alike are keen to explore its full potential in addressing global health challenges.

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